Cas no 105500-09-2 ((R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid)

(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid is a bioactive polyunsaturated fatty acid derivative with a hydroxyl group at the 8-position and conjugated tetraene structure. This compound is of interest due to its potential role as a lipid mediator in inflammatory and metabolic pathways. The stereospecific (R)-configuration and precise geometry of the double bonds (5Z,9E,11Z,14Z) are critical for its biological activity, influencing receptor binding and enzymatic interactions. Its structural features make it a valuable reference standard for biochemical research, particularly in studies involving eicosanoid metabolism, oxidative stress, and signal transduction. The compound's well-defined conjugation system also lends utility in spectroscopic and mechanistic investigations.
(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid structure
105500-09-2 structure
Product Name:(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid
CAS No:105500-09-2
MF:C20H32O3
MW:320.466286659241
CID:126747
PubChem ID:5283163
Update Time:2025-08-03

(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid Chemical and Physical Properties

Names and Identifiers

    • (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid
    • 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,8R,9E,11Z,14Z)-
    • 8(R)-HETE
    • 8(R)-HYDROXY-(5Z,9E,11Z,14Z)-EICOSATETRAENOIC ACID
    • (+)-(8R,5Z,9E,11Z,14Z)-8-hydroxy-5,9,11,14-icosatetraenoic acid
    • (R)-8-hydroxy-(5Z,9E,11Z,14Z)-eicosatetraenoic acid
    • 8(R)-hydroxy-(5Z,9E,11Z,14Z)-*eicosatetraenoic ac
    • 8(R)-hydroxyeicosatetraenoic acid
    • 8[R]-HETE
    • MFCD00065823
    • (5Z,8R,9E,11Z,14Z)-8-hydroxyicosa-5,9,11,14-tetraenoic acid
    • (5Z,9E,11Z,14Z)-(8R)-8-Hydroxyicosa-5,9,11,14-tetraenoate
    • (5Z,9E,11Z,14Z)-(8R)-8-Hydroxyeicosa-5,9,11,14-tetraenoic acid
    • (R)-(Z,E,Z,Z)-8-hydroxyeicosa-5,9,11,14-tetraenoic acid
    • (5Z,9E,11Z,14Z)-(8R)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid
    • 8R-hydroxy-5Z,9E,11Z,14Z-eicosatetraenoic acid
    • LMFA03060021
    • Q27116102
    • (8R)-hydroxy-(5Z),(9E),(11Z),(14Z)-eicosatetraenoic acid
    • (5Z,9E,11Z,14Z)-(8R)-8-Hydroxyeicosa-5,9,11,14-tetraenoate
    • 8R-HETE
    • AKOS022180533
    • (+)-(8R,5Z,9E,11Z,14Z)-8-hydroxy-5,9,11,14-eicosatetraenoic acid
    • 8(R)-hydroxy-5(Z),9(E),11(Z),14(Z)-eicosatetraenoic acid
    • CHEBI:34484
    • (5Z,8R,9E,11Z,14Z)-8-hydroxyeicosa-5,9,11,14-tetraenoic acid
    • DTXSID501318647
    • J-001439
    • 8(R)-Hydroxy-(5Z,9E,11Z,14Z)-eicosatetraenoic acid, ~100 mug/mL in ethanol, ~98%
    • 105500-09-2
    • SCHEMBL8509405
    • (8R)-Hydroxy-(5Z),(9E),(11Z),(14Z)-eicosatetraenoate
    • (+)-(8R,5Z,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-eicosatetraenoate
    • (5Z,8r,9e,11z,14z)-8-hydroxy-5,9,11,14-icosatetraenoic acid
    • (5Z,8R,9E,11Z,14Z)-8-Hydroxyeicosa-5,9,11,14-tetraenoate
    • 8(R)-Hydroxyeicosatetraenoate
    • (+)-(8R,5Z,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-icosatetraenoate
    • HY-120460
    • CS-0078058
    • DB-215015
    • (R)-(Z,e,Z,Z)-8-Hydroxyeicosa-5,9,11,14-tetraenoate
    • Inchi: 1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,14-11-,16-13+/t19-/m0/s1
    • InChI Key: NLUNAYAEIJYXRB-GTYUHVKWSA-N
    • SMILES: O[C@@H](/C=C/C=C\C/C=C\CCCCC)C/C=C\CCCC(=O)O

Computed Properties

  • Exact Mass: 320.23514488g/mol
  • Monoisotopic Mass: 320.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 57.5Ų

(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid Security Information

  • Hazardous Material transportation number:UN 1170 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36-7
  • Hazardous Material Identification: F Xi
  • Risk Phrases:11-36/37/38
  • Safety Term:Hazard Codes F,XiRisk Statements 11-36/37/38Safety Statements 16-26-36RIDADR UN 1170 3/PG 2WGK Germany 3

(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid Pricemore >>

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(R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid Related Literature

Additional information on (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid

Exploring the Biochemical Significance of (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid (CAS No. 105500-09-2)

The compound (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid (CAS No. 105500-09-2) is a bioactive lipid metabolite that has garnered significant attention in the fields of biochemistry and pharmacology. This polyunsaturated fatty acid derivative is structurally characterized by its unique hydroxyl group at the 8th position and four double bonds at the 5, 9, 11, and 14 positions, which confer distinct physicochemical and biological properties. Researchers are particularly interested in its potential roles in inflammatory modulation, cell signaling, and metabolic regulation, making it a subject of ongoing scientific exploration.

In recent years, the study of oxylipins—a class of oxygenated fatty acids—has surged due to their involvement in critical physiological and pathological processes. (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid is a notable member of this group, often investigated for its potential anti-inflammatory effects and interactions with lipid mediators. Its structural similarity to eicosanoids, such as prostaglandins and leukotrienes, suggests it may play a role in modulating immune responses, a topic of high relevance given the growing interest in immune health and chronic inflammation.

The synthesis and analysis of CAS No. 105500-09-2 require advanced techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to ensure purity and accurate characterization. These methods are essential for researchers aiming to explore its bioactivity and potential applications in nutraceuticals or therapeutic development. The compound's stability under varying conditions is also a key focus, as it influences its viability in drug formulation and biomedical research.

One of the most frequently asked questions about (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid revolves around its natural sources and biosynthetic pathways. While it is not as widely known as omega-3 or omega-6 fatty acids, emerging studies suggest it may be derived from dietary lipids or produced endogenously through enzymatic oxidation. This aligns with the broader trend of investigating functional foods and precision nutrition, where bioactive lipids are increasingly recognized for their health benefits.

Another area of interest is the compound's potential role in skin health and dermatology. Given the rising demand for cosmeceuticals and anti-aging solutions, researchers are examining whether CAS No. 105500-09-2 could contribute to barrier function enhancement or oxidative stress mitigation. Its lipid signaling properties may also make it a candidate for addressing conditions like eczema or psoriasis, though further clinical validation is needed.

From an industrial perspective, the scalable production of (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid remains a challenge due to its complex structure. However, advancements in enzymatic synthesis and green chemistry are paving the way for more sustainable manufacturing processes. This is particularly relevant in the context of biobased products and the push toward eco-friendly alternatives in the chemical industry.

In summary, (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid (CAS No. 105500-09-2) represents a fascinating intersection of lipid biochemistry, health science, and industrial innovation. Its study not only deepens our understanding of cellular communication but also opens doors to novel applications in personalized medicine and sustainable technology. As research progresses, this compound may well emerge as a cornerstone in the next generation of bioactive molecules.

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